Cas no 1998726-69-4 (tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate)

• Product name: tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate
• CAS No: 1998726-69-4
• MF: C₂₆H₂₆NO₂P
• MW: 415.463907718658
• CID: 5140212
• PubChem ID: 122510335

tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-cyano-2-(triphenylphosphoranylidene)-, 1,1-dimethylethyl ester
• tert-butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate
• IAYVHWYLJUTSJZ-UHFFFAOYSA-N
• E87023
• tert-butyl 3-cyano-2-(triphenyl-??-phosphanylidene)propanoate
• tert-butyl 3-cyano-2-(triphenyl-lambda5-phosphanylidene)propanoate
• 1998726-69-4
• MFCD31760285
• A1-17416
• SCHEMBL18041402
• CS-0432871
• tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate

• Inchi： 1S/C26H26NO2P/c1-26(2,3)29-25(28)24(19-20-27)30(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23/h4-18H,19H2,1-3H3
• InChI Key： IAYVHWYLJUTSJZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1)CC#N

Computed Properties

• Exact Mass: 415.17011607g/mol
• Monoisotopic Mass: 415.17011607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.1Ų

Additional information on tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate

Comprehensive Guide to tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate (CAS No. 1998726-69-4)

tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate (CAS No. 1998726-69-4) is a specialized organic compound widely recognized in the field of pharmaceutical intermediates and fine chemical synthesis. This compound belongs to the class of phosphorus ylides, which are pivotal in Wittig reactions, a cornerstone of modern organic chemistry. Researchers and manufacturers value this compound for its role in constructing complex molecular frameworks, particularly in drug discovery and material science.

The molecular structure of tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate features a cyano group and a triphenylphosphoranylidene moiety, making it highly reactive in nucleophilic addition reactions. Its tert-butyl ester group enhances solubility in organic solvents, facilitating its use in multi-step synthetic protocols. With the growing demand for high-purity intermediates in the pharmaceutical industry, this compound has gained attention for its ability to streamline the synthesis of bioactive molecules, including API (Active Pharmaceutical Ingredients).

In recent years, the interest in CAS 1998726-69-4 has surged due to its applications in peptide coupling and heterocyclic chemistry. As the pharmaceutical sector shifts toward green chemistry and sustainable practices, researchers are exploring eco-friendly catalytic systems where this compound serves as a key building block. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its utility in high-throughput environments.

The market dynamics for tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate reflect broader trends in custom synthesis and contract manufacturing. With the rise of bioconjugation and proteolysis-targeting chimeras (PROTACs), this compound is increasingly sought after for labeling and linker applications. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards like GMP and ICH guidelines.

From a safety perspective, tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate requires standard laboratory precautions, including the use of gloves and eye protection. While not classified as hazardous under current regulations, proper storage in anhydrous conditions is recommended to maintain stability. The compound’s MSDS (Material Safety Data Sheet) provides detailed handling instructions, emphasizing compatibility with inert atmospheres such as nitrogen or argon.

Looking ahead, innovations in catalysis and asymmetric synthesis are expected to expand the applications of CAS 1998726-69-4. Its integration into automated synthesis platforms aligns with Industry 4.0 trends, enabling faster prototyping of novel therapeutics. For purchasers, factors like batch-to-batch consistency and supply chain reliability remain critical when sourcing this compound from reputable suppliers.

In summary, tert-Butyl 3-cyano-2-(triphenylphosphoranylidene)propanoate (CAS No. 1998726-69-4) stands at the intersection of cutting-edge research and industrial scalability. Its versatility in constructing carbon-carbon bonds and functionalized esters makes it indispensable for chemists tackling challenges in medicinal chemistry and material design. As synthetic methodologies evolve, this compound will likely play an even greater role in advancing small-molecule therapeutics and smart materials.